Cas no 2088941-86-8 (2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)-)

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)-, is a specialized heterocyclic compound featuring a pyridine core substituted with a cyano group, a trifluoromethyl group, and a 3,5-dimethylphenoxy moiety. Its unique structure combines electron-withdrawing (cyano and trifluoromethyl) and sterically hindered (dimethylphenoxy) functionalities, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine scaffold offers versatile reactivity for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its structural motifs can contribute to improved binding affinity and selectivity. Its high purity and well-defined properties ensure consistent performance in research and industrial applications.

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- structure

2088941-86-8 structure

Product Name:2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)-

CAS No:2088941-86-8

MF:C₁₅H₁₁F₃N₂O

MW:292.255853891373

MDL:MFCD29918684

CID:5193506

Update Time:2026-03-05

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)-
- MDL： MFCD29918684
- Inchi： 1S/C15H11F3N2O/c1-9-3-10(2)5-12(4-9)21-14-6-11(15(16,17)18)8-20-13(14)7-19/h3-6,8H,1-2H3
- InChI Key： FIRJBDDTVDMKHK-UHFFFAOYSA-N
- SMILES： C1(C#N)=NC=C(C(F)(F)F)C=C1OC1=CC(C)=CC(C)=C1

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB470396-1 g	3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile; 95%	2088941-86-8		1g	€511.10	2023-03-11
abcr	AB470396-1g	3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile, 95%; .	2088941-86-8	95%	1g	€511.10	2024-08-03
abcr	AB470396-5g	3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile, 95%; .	2088941-86-8	95%	5g	€1567.80	2024-08-03
Key Organics Ltd	AS-6386-1G	3-(3,5-Dimethyl-phenoxy)-5-trifluoromethyl-pyridine-2-carbonitrile	2088941-86-8	>95%	1g	£338.00	2023-09-08

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)-

Introduction to 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- (CAS No. 2088941-86-8)

2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- (CAS No. 2088941-86-8) is a versatile and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of a pyridine ring, a trifluoromethyl group, and a dimethylphenoxy substituent, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The pyridine ring is a fundamental structural motif in many bioactive molecules, known for its ability to form stable complexes with metal ions and its involvement in various biological processes. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the dimethylphenoxy substituent imparts additional aromatic character and can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- was found to have significant anticancer properties. Specifically, it demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The pharmacokinetic profile of 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance.

In addition to its therapeutic potential, 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- has been explored for its use as a building block in organic synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its application in the development of novel drugs and materials.

The safety profile of 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- is another important aspect that has been thoroughly investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Ongoing clinical trials are evaluating the efficacy and safety of 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- in various disease models. These trials will provide valuable insights into its clinical utility and pave the way for its potential approval as a new therapeutic agent.

In conclusion, 2-Pyridinecarbonitrile, 3-(3,5-dimethylphenoxy)-5-(trifluoromethyl)- (CAS No. 2088941-86-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in various disease areas.